Cas no 35860-56-1 (1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI))
35860-56-1 structure
Product Name:1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI)
CAS No:35860-56-1
MF:C5H7N2O2
MW:127.121280908585
CID:295930
Update Time:2023-03-30
1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-carboxylicacid, conjugate acid (1:1)
- 1-(Methoxycarbonyl)imidazolium
- 1H-Imidazole-1-carboxylicacid, methyl ester, conjugate monoacid (9CI)
- 1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI)
-
- Inchi: 1S/C5H6N2O2/c1-9-5(8)7-3-2-6-4-7/h2-4H,1H3/p+1
- InChI Key: JQCPMLVMNQVRCC-UHFFFAOYSA-O
- SMILES: C(N1C=NC=C1)(=O)OC.[H+]
Computed Properties
- Exact Mass: 127.051
- Monoisotopic Mass: 127.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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